![molecular formula C12H17ClN2O3S B2806162 2-chloro-N-[5-(dimethylsulfamoyl)-2-methylphenyl]propanamide CAS No. 743444-34-0](/img/structure/B2806162.png)
2-chloro-N-[5-(dimethylsulfamoyl)-2-methylphenyl]propanamide
Description
2-chloro-N-[5-(dimethylsulfamoyl)-2-methylphenyl]propanamide is a useful research compound. Its molecular formula is C12H17ClN2O3S and its molecular weight is 304.79. The purity is usually 95%.
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Scientific Research Applications
Acrylamide in Baking Products
Research on acrylamide, a compound with similar functionalities, has explored its formation in high-carbohydrate heat-treated foods and its associated health risks, including neurotoxicity and carcinogenicity. This highlights the importance of studying the formation, degradation, and mitigation strategies of potentially harmful compounds in food products (Keramat et al., 2011).
Antimicrobial Triclosan and By-products
The occurrence, toxicity, and degradation of triclosan, an antimicrobial agent, and its by-products in the environment have been reviewed. This research emphasizes the environmental impact and health risks of widespread use of antimicrobial compounds, suggesting a potential area of study for environmental safety and public health (Bedoux et al., 2012).
Chlorogenic Acid's Dual Role
Chlorogenic acid's role as both a food additive and a nutraceutical against metabolic syndrome has been extensively reviewed. Its antioxidant, anti-inflammatory, and antimicrobial properties, along with its potential in food preservation, indicate the broad application potential of compounds with health-promoting properties (Santana-Gálvez et al., 2017).
Electrochemical Surface Finishing and Energy Storage
The use of haloaluminate room-temperature ionic liquids in electrochemical surface finishing and energy storage technology has been reviewed. This research area could be relevant for exploring the electrochemical applications of "2-chloro-N-[5-(dimethylsulfamoyl)-2-methylphenyl]propanamide" in energy storage or surface treatment technologies (Tsuda et al., 2017).
Properties
IUPAC Name |
2-chloro-N-[5-(dimethylsulfamoyl)-2-methylphenyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN2O3S/c1-8-5-6-10(19(17,18)15(3)4)7-11(8)14-12(16)9(2)13/h5-7,9H,1-4H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUYQDWSUJMXBHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N(C)C)NC(=O)C(C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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